Cas no 17249-78-4 (Thiophene,2,3,4-trichloro-)

Thiophene,2,3,4-trichloro- structure
Thiophene,2,3,4-trichloro- structure
Product Name:Thiophene,2,3,4-trichloro-
CAS No:17249-78-4
MF:C4HCl3S
MW:187.47473692894
CID:194546
PubChem ID:140206
Update Time:2025-09-27

Thiophene,2,3,4-trichloro- Chemical and Physical Properties

Names and Identifiers

    • Thiophene,2,3,4-trichloro-
    • 2,3,4-TRICHLOROTHIOPHENE
    • 2,3,4-Trichlorothiophen
    • 2,3,4-trichloro-thiophene
    • 2,3,4-Trichlor-thiophen
    • DTXSID30938165
    • AKOS006331887
    • Thiophene, 2,3,4-trichloro-
    • SCHEMBL1177826
    • Thiophene, trichloro-
    • 17249-78-4
    • 26761-53-5
    • trichlorothiophene
    • 3-5g
    • Inchi： 1S/C4HCl3S/c5-2-1-8-4(7)3(2)6/h1H
    • InChI Key： OVXHWSNIIKNEQD-UHFFFAOYSA-N
    • SMILES： ClC1=C(SC=C1Cl)Cl

Computed Properties

  • Exact Mass: 185.88600
  • Monoisotopic Mass: 185.886
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 87.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • Density: 1.633
  • Boiling Point: 212°Cat760mmHg
  • Flash Point: 105.6°C
  • Refractive Index: 1.601
  • PSA: 28.24000
  • LogP: 3.70830

Thiophene,2,3,4-trichloro- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Thiophene,2,3,4-trichloro- Pricemore >>

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 17249-78-4 95%
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Thiophene,2,3,4-trichloro- Production Method

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